
Unveiling the Low-Temperature Magnetism of
Manganese Monosilicide: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Manganese silicide

Cat. No.: B083045 Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fascinating magnetic properties

exhibited by manganese monosilicide (MnSi) at low temperatures. MnSi has garnered

significant research interest due to its complex magnetic ordering and the emergence of

topologically protected spin textures known as skyrmions, which hold potential for future

spintronic applications. This document synthesizes key quantitative data, details common

experimental methodologies, and visualizes complex relationships to serve as an in-depth

resource.

Core Magnetic Properties of MnSi at Low
Temperatures
Manganese monosilicide is an intermetallic compound that crystallizes in a cubic B20 crystal

structure lacking inversion symmetry. This non-centrosymmetric nature is crucial as it gives rise

to the Dzyaloshinskii-Moriya interaction (DMI), which plays a pivotal role in the formation of its

complex magnetic structures.

Below a critical temperature (Tc) of approximately 29 K, MnSi transitions from a paramagnetic

state to a magnetically ordered state.[1][2] In the absence of an external magnetic field, this

ordered state is a long-period helical magnetic structure.[3][4] The spins align ferromagnetically

within planes, with the magnetization direction rotating from one plane to the next, forming a

helix with a long pitch of about 175 Å.[4][5]
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The application of an external magnetic field or pressure significantly influences the magnetic

ground state of MnSi, leading to a rich and complex magnetic phase diagram.

Quantitative Data Summary
The following tables summarize the key quantitative magnetic properties of MnSi at low

temperatures, compiled from various experimental studies.

Property Value Notes References

Crystal Structure B20 (Cubic, P213) Non-centrosymmetric [4][6]

Lattice Constant ~4.55 Å [4]

Magnetic Ordering

Temperature (Tc)
~29 K

Transition from

paramagnetic to

helical order. Varies

slightly with sample

purity and

stoichiometry.

[1][2][6]

Helical Pitch ~175 Å (17.5 nm)

The periodicity of the

helical spin structure

in the ground state.

[4][5]

Saturated Magnetic

Moment
~0.4 µB/Mn atom

In the field-induced

ferromagnetic state.
[3]

Paramagnetic

Moment
~1.4 µB/Mn atom

Derived from Curie-

Weiss law in the

paramagnetic state.

[3]
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Condition
Magnetic
Phase

Critical
Field (B)

Temperatur
e Range (T)

Notes References

B = 0 Helical - T < 29 K

Long-period

helical spin

structure.

[3][4]

Low B Conical
B > Bc1 ≈ 0.1

T
T < 29 K

The helical

vector aligns

with the

magnetic

field.

[7]

Intermediate

B

Skyrmion

Lattice (A-

Phase)

~0.1 T < B <

~0.25 T

~26 K < T <

29 K

A hexagonal

lattice of

topologically

protected

spin vortices.

[8][9][10]

High B

Field-

Polarized

(Ferromagnet

ic)

B > Bc2 ≈ 0.6

T
T < 29 K

All spins are

aligned with

the external

magnetic

field.

[7]

Parameter
Effect on Magnetic
Properties

References

Pressure

Decreases Tc. At ~1.4 GPa,

the magnetic ordering is

suppressed.

[1][11]

Thin Films

Can stabilize the skyrmion

phase over a wider

temperature range compared

to bulk crystals.

[1][8][9][10]

Experimental Protocols
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The characterization of the low-temperature magnetic properties of MnSi relies on a suite of

sophisticated experimental techniques. Below are detailed methodologies for the key

experiments cited.

Neutron Scattering
Neutron scattering is a powerful technique for directly probing the magnetic structure of

materials.

Small-Angle Neutron Scattering (SANS): This is the primary method used to identify the

helical and skyrmion lattice phases in MnSi.

Sample Preparation: A single crystal of MnSi is oriented with a specific crystallographic

axis aligned with the incident neutron beam. The sample is mounted in a cryostat capable

of reaching temperatures below 29 K and equipped with a magnet to apply an external

magnetic field.

Instrumentation: A SANS instrument with a 2D position-sensitive detector is used. The

incident neutron wavelength is selected to match the length scale of the magnetic

structures (e.g., ~5-10 Å).

Procedure:

Cool the sample to the desired temperature below Tc in zero magnetic field. A

characteristic six-spot diffraction pattern on the 2D detector indicates the formation of

the helical phase, with the spots corresponding to the propagation vectors of the helix.

Apply a magnetic field and monitor the changes in the scattering pattern. The

emergence of a hexagonal pattern of diffraction spots is the hallmark of the skyrmion

lattice.

Systematically vary the temperature and magnetic field to map out the magnetic phase

diagram.

Neutron Spin Echo (NSE) Spectroscopy: This technique is used to study the dynamics of

magnetic fluctuations.
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Procedure: NSE measures the inelasticity of the scattered neutrons with very high energy

resolution. By analyzing the time-dependent correlation function of the magnetic moments,

it provides information about the lifetime and propagation of spin waves (magnons) in the

different magnetic phases of MnSi.[12]

SQUID Magnetometry
A Superconducting Quantum Interference Device (SQUID) magnetometer is used for highly

sensitive measurements of the bulk magnetization of a material.

DC Magnetization Measurements:

Procedure:

A small, well-characterized sample of MnSi is mounted in the magnetometer.

To determine Tc, the sample is cooled in a small magnetic field (e.g., 10 Oe), and the

magnetization is measured as a function of increasing temperature (zero-field-cooled,

ZFC) and then decreasing temperature (field-cooled, FC). A sharp change in

magnetization indicates the magnetic transition.

To map the phase boundaries, isothermal magnetization curves (M vs. H) are measured

at various constant temperatures below Tc. The critical fields for the transitions between

helical, conical, skyrmion, and field-polarized states are identified by anomalies (e.g.,

changes in slope) in these curves.[2]

AC Susceptibility Measurements:

Procedure: A small, oscillating magnetic field is applied to the sample, and the in-phase

(χ') and out-of-phase (χ'') components of the magnetic susceptibility are measured as a

function of temperature and DC bias field.

Data Interpretation: Peaks in χ' as a function of temperature are used to precisely

determine the magnetic phase transition temperatures. The frequency dependence of the

AC susceptibility can provide insights into the dynamics of the magnetic moments.[2]
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Lorentz Transmission Electron Microscopy (Lorentz
TEM)
Lorentz TEM is a real-space imaging technique that can visualize magnetic domain structures

with nanometer resolution.

Sample Preparation: A thin lamella (typically < 100 nm thick) of a MnSi single crystal is

prepared using focused ion beam (FIB) milling.

Instrumentation: A transmission electron microscope equipped with a Lorentz lens is used.

The objective lens is turned off to provide a magnetic-field-free environment for the sample,

and the magnetic field is instead applied using the microscope's objective lens.

Procedure:

The thin sample is cooled to low temperatures inside the TEM.

In the absence of an external field, the helical magnetic structure is observed as a series

of parallel stripes in the Lorentz image. The spacing of these stripes corresponds to the

helical period.

An external magnetic field is applied perpendicular to the thin sample. The formation of the

skyrmion lattice is directly visualized as a hexagonal arrangement of circular magnetic

contrast features. The size and spacing of these skyrmions can be directly measured from

the images.[1][8][9][10]

Visualizations of Key Concepts
The following diagrams, generated using the DOT language, illustrate the magnetic phase

diagram and a typical experimental workflow for characterizing MnSi.
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Magnetic Phase Diagram of MnSi
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Caption: Magnetic phase diagram of MnSi as a function of temperature and magnetic field.
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Experimental Workflow for MnSi Magnetic Characterization

Sample Preparation
(Single Crystal Growth)

Initial Characterization
(XRD, Stoichiometry)
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Microscopic Magnetism
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Real-Space Imaging
(Lorentz TEM)

Data Analysis and
Phase Diagram Construction

Click to download full resolution via product page

Caption: A typical experimental workflow for the magnetic characterization of MnSi.

Conclusion
The low-temperature magnetic properties of manganese monosilicide are a rich field of study,

driven by the fundamental physics of chiral magnetic interactions and the potential for

technological applications. The interplay of helical, conical, and skyrmion lattice phases, all

accessible within a relatively small temperature and magnetic field range, makes MnSi a model

system for investigating complex magnetic phenomena. The experimental techniques detailed

in this guide are essential tools for researchers seeking to further unravel the intricate magnetic

behavior of this and related non-centrosymmetric materials.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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